Cas no 2580216-07-3 (tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate)

• Product Name: tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate
• CAS No: 2580216-07-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5662517
• PubChem ID: 165889244
• Update Time: 2025-05-24

tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate
• 2580216-07-3
• EN300-27727873
• tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)8-4-11(7-14-8)5-12-6-11/h8,12H,4-7H2,1-3H3
• InChI Key： CPNMLMDRLLIOAY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)(C)C)CC2(C1)CNC2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 6-oxa-2-azaspiro3.4octane-7-carboxylate

Comprehensive Overview of tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2580216-07-3)

tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2580216-07-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This spirocyclic structure, featuring both oxa (oxygen) and aza (nitrogen) heterocycles, is a key intermediate in the synthesis of bioactive molecules. Its unique spiro[3.4]octane scaffold offers structural rigidity, making it valuable for drug design, particularly in targeting GPCRs and enzymes. Researchers are increasingly exploring its potential in central nervous system (CNS) drug discovery, owing to its ability to cross the blood-brain barrier.

The compound’s tert-butyl ester group enhances its stability and solubility, facilitating its use in peptide coupling reactions and prodrug development. Recent studies highlight its role in covalent inhibitor design, a trending topic in oncology and antiviral research. With the rise of AI-driven drug discovery, 2580216-07-3 has been flagged in computational screenings for its 3D structural diversity, aligning with the demand for novel scaffold-hopping strategies. Industry forums frequently discuss its green chemistry applications, as its synthesis can be optimized via catalytic asymmetric methods.

From a synthetic chemistry perspective, 6-oxa-2-azaspiro[3.4]octane derivatives are pivotal in fragment-based drug discovery (FBDD). The carboxylate moiety allows for further functionalization, enabling the creation of highly selective kinase inhibitors. This aligns with current searches for "spirocyclic compounds in drug design" and "tert-butyl protecting group strategies". Notably, the compound’s patent landscape reveals its use in neurodegenerative disease therapeutics, a hot topic given the aging global population.

Environmental and regulatory considerations are also critical. While 2580216-07-3 is not classified as hazardous, its biodegradability profile is under scrutiny to meet EPA’s greener solvents initiative. Analytical methods like LC-MS and NMR are routinely employed for purity verification, addressing the quality control concerns prevalent in preclinical development discussions. The compound’s scalable synthesis is another focal point, with continuous flow chemistry emerging as a sustainable alternative.

In summary, tert-butyl 6-oxa-2-azaspiro[3.4]octane-7-carboxylate exemplifies innovation at the intersection of medicinal chemistry and process optimization. Its versatility in hit-to-lead optimization and compatibility with high-throughput screening (HTS) platforms make it a staple in modern labs. As the demand for privileged structures grows, this compound’s relevance in personalized medicine and targeted therapy will undoubtedly expand.